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Compound of Interest

Compound Name: 6-Hydroxy-5-decanone

Cat. No.: B1585476

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Hydroxy-5-decanone is a [3-hydroxy ketone, a structural motif of significant interest in
organic synthesis and medicinal chemistry. The presence of both a carbonyl and a hydroxyl
group in close proximity imparts unique chemical reactivity and potential for diverse biological
activities. Accurate structural elucidation and characterization of such molecules are paramount
for their application in research and development. This technical guide provides a
comprehensive analysis of the spectroscopic data for 6-hydroxy-5-decanone, including
Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass
Spectrometry (MS). The interpretation of this data serves as a blueprint for its unambiguous
identification and provides insights into its electronic and structural properties.

Molecular Structure and Key Spectroscopic
Correlations

The structure of 6-hydroxy-5-decanone, with its ten-carbon backbone, a ketone at the 5-
position, and a hydroxyl group at the 6-position, gives rise to a distinct set of signals in various
spectroscopic analyses. The interplay between the carbonyl and hydroxyl groups, including the
potential for intramolecular hydrogen bonding, is a key feature to consider when interpreting
the spectral data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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